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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stability of 2-(Nitroimino)imidazolidine
and its derivatives, alongside related energetic compounds. The stability of such materials is a

critical parameter, dictating their safety in handling, storage, and application. While

comprehensive comparative data for a wide range of 2-(Nitroimino)imidazolidine derivatives

is limited in publicly accessible literature, this document synthesizes available information on

key derivatives and structurally related compounds to offer valuable insights. The comparison

includes essential benchmarks like RDX and TNT to provide context for their performance.

Comparative Stability Data
The stability of energetic materials is primarily assessed through thermal analysis and

sensitivity to mechanical stimuli such as impact and friction. The following tables summarize

the key stability parameters for 2-Nitrimino-1-nitroimidazolidine, related nitroimidazole-fused

ring compounds, and standard energetic materials.

Table 1: Thermal Stability of Selected Energetic Compounds
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Compound Type

Onset
Decomposition
Temp. (T_onset)
(°C)

Peak
Decomposition
Temp. (T_peak) (°C)

3,8-dibromo-2,9-

dinitro-5,6-

dihydrodiimidazo[1,2-

a:2′,1′-c]pyrazine

Nitroimidazole Fused-

Ring
292.4[1] 332.8[1]

3,9-dibromo-2,10-

dinitro-6,7-dihydro-5H-

diimidazo[1,2-a:2′,1′-c]

[1][2]diazepine

Nitroimidazole Fused-

Ring
311.3[1] 328.2[1]

Trinitrotoluene (TNT) Benchmark ~290[1] -

Table 2: Mechanical Sensitivity of Selected Energetic Compounds
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Compound Type
Impact Sensitivity
(IS)

Friction Sensitivity
(FS) (N)

2-Nitrimino-1-

nitroimidazolidine

2-

(Nitroimino)imidazolidi

ne Derivative

2.8 times more

sensitive than RDX[2]

1.6 times more

sensitive than RDX[2]

3,8-dibromo-2,9-

dinitro-5,6-

dihydrodiimidazo[1,2-

a:2′,1′-c]pyrazine

Nitroimidazole Fused-

Ring
> 40 J[1] > 360[1]

3,9-dibromo-2,10-

dinitro-6,7-dihydro-5H-

diimidazo[1,2-a:2′,1′-c]

[1][2]diazepine

Nitroimidazole Fused-

Ring
> 40 J[1] > 360[1]

Trinitrotoluene (TNT) Benchmark 15 J[1] 353[1]

RDX (Hexahydro-

1,3,5-trinitro-1,3,5-

triazine)

Benchmark - -

Note: Sensitivity values can vary based on the specific test apparatus and conditions.

Experimental Protocols
The data presented in this guide are derived from standard, well-established experimental

procedures for characterizing energetic materials.

Thermal Stability Analysis: Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference.

Apparatus: A differential scanning calorimeter (e.g., TA Instruments DSC 2910).
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Sample Preparation: A small amount of the sample (typically 0.5 - 3 mg) is sealed in an

aluminum pan. An empty sealed pan is used as a reference.

Procedure:

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 5 °C/min or 10 °C/min) under a controlled

atmosphere, typically an inert gas like nitrogen with a specific flow rate (e.g., 50 mL/min).

The instrument records the heat flow to the sample relative to the reference as a function

of temperature.

Exothermic events, such as decomposition, are observed as peaks on the resulting

thermogram. The onset temperature of this peak is considered the initiation of

decomposition.

Mechanical Sensitivity Testing: Impact and Friction
Mechanical sensitivity tests determine the propensity of an energetic material to initiate upon

being subjected to impact or friction.

Impact Sensitivity (e.g., BAM Fallhammer or ERL Type 12 Drop-Hammer):

A small, precisely weighed sample of the material (e.g., 35-40 mg) is placed on a steel

anvil.

A specified weight (e.g., 2.5 kg) is dropped from varying heights onto a striker pin that is in

contact with the sample.

The outcome (reaction or no reaction, often detected by sound) is recorded for each drop.

A statistical method, such as the Bruceton "up-and-down" method, is used to determine

the height at which there is a 50% probability of initiation (H₅₀). This is then typically

converted to energy (Joules).

Friction Sensitivity (e.g., BAM Friction Tester):
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A small amount of the sample is placed on a porcelain plate.

A weighted porcelain pin is placed on the sample.

The plate is moved back and forth under the pin, subjecting the sample to friction.

The test is repeated with increasing weight on the pin until a reaction (e.g., crackling,

smoke, or explosion) is observed.

The friction sensitivity is reported as the load in Newtons (N) at which initiation occurs.

Visualized Workflow and Relationships
The following diagrams illustrate the logical workflow for assessing the stability of a new

energetic material and the general relationship between molecular structure and stability.
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Fig. 1: Logical workflow for the stability assessment of a new energetic material.
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General relationship between molecular features and stability metrics.
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Fig. 2: Factors influencing the overall stability of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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